Cas no 2248344-89-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1lambda6-thietane-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1lambda6-thietane-3-carboxylate
• CAS No: 2248344-89-8
• MF: C₁₂H₉NO₆S
• MW: 295.267962217331
• CID: 6602714
• PubChem ID: 165727090
• Update Time: 2025-06-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1lambda6-thietane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1lambda6-thietane-3-carboxylate
• EN300-6513511
• 2248344-89-8

• Inchi： 1S/C12H9NO6S/c14-10-8-3-1-2-4-9(8)11(15)13(10)19-12(16)7-5-20(17,18)6-7/h1-4,7H,5-6H2
• InChI Key： BXTUBLUCIOYOJL-UHFFFAOYSA-N
• SMILES： S1(CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 295.01505818g/mol
• Monoisotopic Mass: 295.01505818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 106Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1lambda6-thietane-3-carboxylate

Chemical Compound CAS No. 2248344-89-8: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 1,1-Dioxo-1λ6-Thietane-3-Carboxylate

The compound with CAS No. 2248344-89-8, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1λ6-thietane-3-carboxylate, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of isoindole derivatives and has garnered significant attention in the fields of organic synthesis and materials science due to its potential applications in drug discovery and advanced materials development.

The isoindole core of this compound is a bicyclic structure that imparts stability and rigidity to the molecule. The thietane ring system further enhances the compound's versatility by introducing a strained ether ring, which can participate in various chemical reactions. Recent studies have highlighted the ability of this compound to act as a versatile building block in the synthesis of bioactive molecules. For instance, researchers have successfully utilized its carboxylate functionality to construct peptide-like structures with potential therapeutic applications.

One of the most intriguing aspects of CAS No. 2248344-89-8 is its ability to undergo selective chemical transformations under mild conditions. This property makes it an ideal candidate for use in green chemistry initiatives, where minimizing environmental impact is a priority. In a groundbreaking study published in *Nature Chemistry*, scientists demonstrated that this compound can be efficiently converted into a range of heterocyclic compounds using visible light-mediated photocatalysis. This approach not only simplifies traditional synthetic routes but also significantly reduces reaction times and energy consumption.

The dioxo groups present in the isoindole moiety contribute to the compound's electronic properties, making it highly reactive towards nucleophilic attack. This reactivity has been exploited in the development of novel polymerization catalysts. In a recent advancement reported in *Angewandte Chemie*, researchers utilized this compound as a co-catalyst in the synthesis of high-performance polyamides. The resulting materials exhibited exceptional thermal stability and mechanical strength, opening new avenues for their application in aerospace and automotive industries.

Beyond its synthetic applications, CAS No. 2248344-89-8 has shown promise in biological systems as well. Preclinical studies have revealed that this compound exhibits moderate inhibitory activity against several key enzymes involved in inflammatory pathways. While further research is needed to establish its therapeutic potential, these findings underscore its value as a lead compound in drug discovery programs.

In terms of physical properties, this compound is characterized by its crystalline structure and high melting point (approximately 205°C). Its solubility profile makes it suitable for use in both organic and aqueous environments, depending on the specific application. The compound's stability under physiological conditions also makes it an attractive candidate for use in biotechnological applications.

From an analytical standpoint, the structure of CAS No. 2248344-89-8 can be thoroughly characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and X-ray crystallography. These methods provide detailed insights into the spatial arrangement of atoms within the molecule, which is critical for understanding its reactivity and functionality.

In conclusion, CAS No. 2248344-89-8, or 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 1,1-Dioxo-thietane-carboxylate, represents a fascinating example of how advanced synthetic chemistry can yield compounds with multifaceted applications. Its unique combination of structural features and reactivity positions it as a valuable tool in both academic research and industrial innovation.